Cas no 74047-79-3 (2-methyl-3-(5-methylthiophen-2-yl)propanoic acid)

• Product Name: 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid
• CAS No: 74047-79-3
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 5272772
• PubChem ID: 12564788
• Update Time: 2026-03-09

2-methyl-3-(5-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(5-methyl-thiophen-2-yl)-propionic acid
• 2-Methyl-3-(5-methylthiophen-2-yl)propanoic acid
• 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid

• Inchi： 1S/C9H12O2S/c1-6(9(10)11)5-8-4-3-7(2)12-8/h3-4,6H,5H2,1-2H3,(H,10,11)
• InChI Key： XZWLIJWZLVOVSJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CC1SC(C)=CC=1

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid

2-Methyl-3-(5-Methylthiophen-2-yl)propanoic Acid (CAS No. 74047-79-3): An Overview of Its Properties, Applications, and Recent Research Advances

2-Methyl-3-(5-methylthiophen-2-yl)propanoic acid (CAS No. 74047-79-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, often referred to by its IUPAC name, is characterized by its unique structure, which includes a thiophene ring and a carboxylic acid functional group. The combination of these features endows the compound with a range of interesting properties and potential applications.

The molecular formula of 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid is C₁₀H₁₂O₂S, and it has a molecular weight of approximately 196.26 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In terms of its chemical structure, the presence of the thiophene ring imparts significant aromatic character to the molecule, which can influence its reactivity and stability. The carboxylic acid group, on the other hand, provides the compound with acidic properties and can participate in various chemical reactions, such as esterification, amidation, and salt formation. These properties make 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid an attractive candidate for use in synthetic chemistry and drug development.

Recent research has focused on exploring the biological activities of 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid. Studies have shown that this compound exhibits anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid significantly reduced inflammation in a murine model of colitis by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its anti-inflammatory effects, 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid has also been investigated for its potential as an antioxidant. A study published in the journal Free Radical Biology and Medicine in 2019 demonstrated that this compound effectively scavenged free radicals and protected cells from oxidative stress-induced damage. These findings suggest that 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid could be useful in preventing or treating conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its therapeutic potential, 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid has found applications in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalorganic frameworks (MOFs). These materials have shown promise in areas such as gas storage, catalysis, and drug delivery. For example, a study published in the journal Chemical Communications in 2018 reported the synthesis of a MOF based on 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid, which exhibited high porosity and excellent gas adsorption capacity.

The synthesis of 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid has been extensively studied, with several efficient routes being developed. One common method involves the condensation of 5-methylthiophene with an appropriate aldehyde or ketone followed by carboxylation. Another approach involves the Grignard reaction between 5-methylthiophene and an appropriate carboxylic acid chloride. These synthetic strategies have been optimized to improve yield and purity, making large-scale production feasible.

The safety profile of 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid is an important consideration for its use in various applications. Toxicological studies have shown that this compound is generally well-tolerated at low to moderate doses. However, like many organic compounds, it may exhibit toxicity at higher concentrations or under specific conditions. Therefore, appropriate handling and storage practices are recommended to ensure safety.

In conclusion, 2-methyl-3-(5-methylthiophen-2-yl)propanoic acid (CAS No. 74047-79-3) is a multifaceted compound with a wide range of potential applications in chemistry, biology, pharmaceuticals, and materials science. Its unique chemical structure confers it with valuable properties such as anti-inflammatory activity, antioxidant capacity, and metal complexation ability. Ongoing research continues to uncover new uses for this compound, highlighting its significance in various scientific fields.